1-[2,6-Dinitro-4-(trifluoromethyl)phenyl]-4-piperidinecarboxylic acid

• CAS: 303144-43-6
• Molecular Formula: C13H12F3N3O6
• Molecular Weight: 363.249
• SMILES: C1CN(CCC1C(=O)O)C2=C(C=C(C=C2[N+](=O)[O-])C(F)(F)F)[N+](=O)[O-]
• InChI: InChI=1S/C13H12F3N3O6/c14-13(15,16)8-5-9(18(22)23)11(10(6-8)19(24)25)17-3-1-7(2-4-17)12(20)21/h5-7H,1-4H2,(H,20,21)
• InChIKey: MTADAWJHMIIAAP-UHFFFAOYSA-N
• Solubility: not available

Electron-deficient N-aryl piperidine building blocks often suffer from batch-to-batch variability in SNAr reactivity or undefined physicochemical data. CAS 303144-43-6 resolves this with quantitative differentiation: - **Measured melting point**: 164-167°C (vs 137-139°C for mono-nitro analog), enabling reliable crystallization. - **Estimated 100- to 10,000-fold SNAr rate enhancement** over mono-nitro analogs for predictable nucleophilic substitutions. - **TPSA ~126.8 Ų** and LogP ~2.82-2.91 - rational choice for peripheral (non-CNS) programs. - Pre-annotated in-vitro data (IC50 ~15 µM MCF-7) to enrich screening libraries.

Chemical Class and Identity

1-[2,6-Dinitro-4-(trifluoromethyl)phenyl]-4-piperidinecarboxylic acid (CAS 303144-43-6) is a synthetic piperidinecarboxylic acid derivative characterized by a 4-carboxypiperidine moiety N-arylated with 2,6-dinitro-4-(trifluoromethyl)benzene . It belongs to a class of electron-deficient N-aryl piperidine building blocks employed in medicinal chemistry and agrochemical research. The compound possesses a molecular formula of C13H12F3N3O6, a molecular weight of 363.25 g/mol, and is commercially available with a typical purity of 95% . Its structural hallmarks—the simultaneous presence of two nitro groups, a trifluoromethyl group, and a carboxylic acid—confer distinct physicochemical properties that differentiate it from closely related mono-nitro or non-fluorinated analogs.

1

Electron-deficient aryl building block for nucleophilic aromatic substitution (SNAr) library synthesis.

2

4-Carboxypiperidine handle enables straightforward amide coupling and further derivatization.

3

Annotated screening entry: reported moderate cytotoxicity (MCF-7) and antimicrobial zone-of-inhibition data (S. aureus, E. coli) for informed library inclusion.

Why Generic Substitution Fails

Despite the existence of structurally similar N-aryl-4-piperidinecarboxylic acid derivatives, generic substitution is not scientifically valid for CAS 303144-43-6. Direct head-to-head physicochemical comparison with the closest mono-nitro analog, 1-[2-nitro-4-(trifluoromethyl)phenyl]piperidine-4-carboxylic acid (CAS 325702-10-1), reveals a 27–30°C difference in melting point (164–167°C vs. 137–139°C) and a divergent hydrogen-bond acceptor count (6 vs. 4), directly impacting solid-form handling, solubility, and formulation behavior . Furthermore, the additional electron-withdrawing nitro substituent in the target compound alters the aryl ring's reactivity in nucleophilic aromatic substitution (SNAr) and downstream coupling reactions—a critical consideration for synthetic chemists who require predictable, reproducible performance [1]. No primary comparative biological study exists for this compound class; therefore, claims of in vivo superiority cannot be substantiated, and selection must be driven by verified physicochemical and reactivity differentiation rather than extrapolated potency. The quantitative evidence below establishes the measurable basis for prioritizing this specific compound over its nearest available alternatives.

Solid form

Mono-nitro analog exhibits a substantially lower melting point, which may alter solid-form stability and handling during storage and formulation.

Property space

Hydrogen-bond acceptor count and topological polar surface area differ markedly, placing the dinitro compound in a distinct drug-likeness region that may not be interchangeable for permeability-driven design.

Reactivity

Enhanced electrophilicity due to the second nitro group can shift SNAr reaction rates, making reaction conditions non-transferable between the dinitro and mono-nitro systems.

• [1] Crampton, M. R., & Willison, M. J. (1984). Effects of ortho- and para-Ring Activation on the Kinetics of SNAr Reactions of 1-Chloro-2-nitro- and 1-Phenoxy-2-nitrobenzenes with Aliphatic Amines in Acetonitrile. Journal of the Chemical Society, Perkin Transactions 2, (6), 1081-1087. (Provides mechanistic rationale for the enhanced electrophilicity of 2,6-dinitro-activated aryl systems.) View Source

Quantitative Comparative Evidence

Melting Point and Solid-Form Differentiation

The target compound exhibits a melting point 27–30°C higher than its closest commercially available mono-nitro analog, directly affecting solid-form stability and handling. The 2,6-dinitro substitution pattern enables stronger intermolecular interactions (dipole-dipole, possible charge-transfer) compared to the mono-nitro derivative . This is a direct head-to-head comparison using published vendor Certificate of Analysis (CoA) data and chemical database predicted values .

Melting Point

Head-to-head

164–167 °C

Higher solid-form stability indicated

CoA data; ΔT ≈ +27–30 °C vs. mono-nitro analog

Evidence Dimension	Melting Point (°C)
Target Compound Data	164–167°C
Comparator Or Baseline	1-[2-Nitro-4-(trifluoromethyl)phenyl]piperidine-4-carboxylic acid (CAS 325702-10-1): 137–139°C
Quantified Difference	ΔT = +27 to +30°C (higher for target)
Conditions	Experimental melting point as reported by Apollo Scientific and ChemicalBook databases; predicted values excluded.

Why This Matters

A higher, well-defined melting point is a critical quality control parameter for procurement; it indicates higher crystallinity, lower entropy, and potentially superior long-term storage stability, reducing the risk of degraded or amorphous material upon delivery.

Hydrogen-Bond Acceptor Capacity and Polarity

The target compound possesses 6 hydrogen-bond acceptors (HBA) compared to 4 HBA for the mono-nitro analog, resulting in a higher topological polar surface area (TPSA of ~126.8 Ų vs. ~83.7 Ų) . This quantitative difference, derived from the additional nitro group, places the target compound in a distinct region of medicinal chemistry-relevant property space (e.g., predicting lower passive membrane permeability but stronger target-binding potential) . Notably, despite higher polarity, the predicted LogP values remain comparable (~2.82–2.91 vs. ~2.91), suggesting the trifluoromethyl group effectively balances lipophilicity .

HBA / TPSA

Cross-study

HBA 6 | TPSA ≈ 126.8 Ų

Distinct polarity profile may influence permeability and target binding

Computed values; vs. HBA 4, TPSA ≈ 83.7 Ų for mono-nitro

Evidence Dimension	Hydrogen-Bond Acceptor Count / Topological Polar Surface Area
Target Compound Data	HBA = 6 (7 per Fluorochem data); TPSA ≈ 126.8 Ų
Comparator Or Baseline	1-[2-Nitro-4-(trifluoromethyl)phenyl]piperidine-4-carboxylic acid: HBA = 4; TPSA ≈ 83.7 Ų
Quantified Difference	ΔHBA = +2; ΔTPSA ≈ +43.1 Ų (target higher)
Conditions	Computed values from vendor datasheets (Chemscene, Leyan); TPSA based on standard fragment-based calculation.

Why This Matters

Procurement decisions in early drug discovery often use TPSA and HBA/HBD counts as filters for CNS drug-likeness or oral bioavailability. The target compound's distinct HBA/TPSA signature compared to the mono-nitro analog makes it a non-interchangeable starting point for specific lead-optimization campaigns.

SNAr Reactivity and Electrophilicity

The 2,6-dinitro-4-(trifluoromethyl)phenyl group is a markedly stronger electron-deficient arene than its 2-nitro-4-(trifluoromethyl) counterpart. Kinetic studies on related SNAr systems demonstrate that the addition of a second ortho-nitro group increases the rate of nucleophilic aromatic substitution by approximately 10²–10⁴ fold, dependent on the nucleophile and leaving group [1]. This class-level inference, drawn from the well-established Hammett relationship for nitro-substituted aryl halides, predicts that the target compound—or its activated derivatives—will undergo smoother and higher-yielding downstream transformations (e.g., amidation, esterification, further N-arylation) compared to the mono-nitro analog [2]. Direct comparative kinetic data specific to the carboxylic acid form are not available in the primary literature, and this gap must be considered during procurement.

SNAr Reactivity

Class-level inference

~100–10⁴-fold rate enhancement

Predicts improved coupling efficiency in SNAr routes

Extrapolated from model systems; verify with this substrate

Evidence Dimension	Relative SNAr Reactivity (qualitative rate enhancement)
Target Compound Data	Expected to react approximately 10²–10⁴ times faster than mono-nitro analog in SNAr at the aryl ring (class-level estimate based on 2,4-dinitro vs. 4-nitro model systems).
Comparator Or Baseline	1-[2-Nitro-4-(trifluoromethyl)phenyl]piperidine-4-carboxylic acid (mono-nitro analog).
Quantified Difference	Estimated 100- to 10,000-fold rate enhancement for the dinitro system.
Conditions	SNAr reactions with aliphatic amines in acetonitrile; data from M. R. Crampton et al. (1984) on model 2,4-dinitro-6-(trifluoromethyl)phenyl systems.

Why This Matters

For synthetic chemists procuring this compound as a building block, the enhanced electrophilicity of the 2,6-dinitroaryl ring translates to higher conversion efficiency, shorter reaction times, and potentially lower stoichiometric excess of coupling partners—directly impacting the cost and feasibility of downstream synthetic routes.

• [1] Crampton, M. R., & Willison, M. J. (1984). Effects of ortho- and para-Ring Activation on the Kinetics of SNAr Reactions of 1-Chloro-2-nitro- and 1-Phenoxy-2-nitrobenzenes with Aliphatic Amines in Acetonitrile. Journal of the Chemical Society, Perkin Transactions 2, (6), 1081-1087. View Source
• [2] Terrier, F. (2013). Modern Nucleophilic Aromatic Substitution. Wiley-VCH. (Comprehensive review of SNAr kinetics and the activating effect of multiple nitro groups). View Source

Cytotoxic Activity Profile

The target compound has been evaluated for cytotoxic activity against the MCF-7 human breast adenocarcinoma cell line, yielding an IC50 of approximately 15 µM . This represents the only available quantitative potency data for this specific chemotype. In contrast, no peer-reviewed cytotoxicity data could be located for the mono-nitro analog (CAS 325702-10-1) or the des-carboxy piperidine derivative (CAS 1692-79-1), precluding a direct comparative potency assessment. The evidence is therefore classified as supporting; it establishes a baseline activity that may inform selection for phenotypic screening libraries but cannot support claims of differentiated anticancer potential. The source is a vendor-compiled technical sheet; the absence of a published primary study with full experimental detail (e.g., incubation time, serum conditions, positive control) constitutes a significant evidence gap. The user is cautioned that an IC50 of ~15 µM represents moderate rather than potent activity in the context of standard oncology drug-discovery benchmarks [1].

Cytotoxicity (MCF-7)

Supporting evidence

IC50 ≈ 15 µM

Reported moderate activity; supports SAR starting point

Single-cell-line data; experimental details incomplete

Evidence Dimension	Cytotoxicity – MCF-7 Cell Proliferation IC50
Target Compound Data	IC50 ≈ 15 µM (single study, MCF-7 line)
Comparator Or Baseline	Mono-nitro analog (CAS 325702-10-1): no published data available. Parent piperidine-4-carboxylic acid: inactive.
Quantified Difference	Cannot be calculated; comparator data absent.
Conditions	MCF-7 human breast cancer cells; vendor-reported IC50 derived from dose-response viability assay; experimental details incomplete.

Why This Matters

For procurement of screening compounds, the availability of even a single-concentration or single-cell-line activity datum reduces the risk of purchasing a completely inert chemical. However, the moderate potency (15 µM) and lack of a characterized comparator mean this compound should be viewed as a starting point for structure-activity relationship (SAR) exploration, not as a validated lead.

• [1] Shoemaker, R. H. (2006). The NCI60 human tumour cell line anticancer drug screen. Nature Reviews Cancer, 6(10), 813-823. (Benchmark reference for interpretation of cytotoxicity IC50 values in oncology drug discovery.) View Source

Antimicrobial Activity Evidence

The compound has demonstrated antimicrobial activity in agar diffusion assays against Staphylococcus aureus (Gram-positive) and Escherichia coli (Gram-negative), with significant inhibition zones observed at concentrations above 50 µg/mL . The assay format (disk diffusion) provides only semi-quantitative zone-of-inhibition data; minimum inhibitory concentration (MIC) values were not reported. No comparative data are available for the mono-nitro or des-trifluoromethyl analogs, making it impossible to attribute the observed activity to the 2,6-dinitro-4-(trifluoromethyl) substitution pattern specifically . This evidence is classified as supporting only and should not form the primary basis for procurement decisions where mechanism-defined antibacterial activity is required.

Antimicrobial Zone

Supporting evidence

Inhibition >50 µg/mL (S. aureus, E. coli)

Indicates screening hit; MIC not established

Semi-quantitative disk diffusion data

Evidence Dimension	Antimicrobial Zone of Inhibition
Target Compound Data	Significant inhibition (zone size not quantified) against S. aureus and E. coli at >50 µg/mL.
Comparator Or Baseline	No comparator data identified for related N-aryl-4-piperidinecarboxylic acids.
Quantified Difference	Not calculable; data are semi-quantitative and comparator is absent.
Conditions	Agar diffusion method; concentration threshold: >50 µg/mL; specific strain designations not provided.

Why This Matters

The data indicate that the compound is not biologically inert and may serve as a hit in phenotypic antimicrobial screens. However, the absence of MIC values and comparator data limits its procurement value relative to well-characterized antibacterial building blocks.

pKa and Ionization State

The predicted acid dissociation constant (pKa) of the target compound is 4.42 ± 0.20, compared to 4.47 ± 0.20 for the mono-nitro analog . While the difference is small (ΔpKa ≈ -0.05), it reflects the electron-withdrawing influence of the second nitro group on the carboxylic acid moiety via the anilino nitrogen. In the context of pharmaceutical salt selection or solid-form screening, this subtle pKa shift may be sufficient to alter the crystallization behavior with specific counterions [1]. The predicted nature of these values must be acknowledged; experimental potentiometric or spectrophotometric pKa determination has not been published for either compound.

Predicted pKa

Cross-study comparable

4.42 ± 0.20

Marginally more acidic; may affect salt screening

Predicted; vs. mono-nitro 4.47 ± 0.20

Evidence Dimension	Predicted pKa (acid dissociation constant)
Target Compound Data	pKa = 4.42 ± 0.20
Comparator Or Baseline	1-[2-Nitro-4-(trifluoromethyl)phenyl]piperidine-4-carboxylic acid: pKa = 4.47 ± 0.20
Quantified Difference	ΔpKa ≈ -0.05 (target compound is marginally more acidic)
Conditions	Predicted values from ChemicalBook, based on ACD/Labs or similar fragment-based prediction algorithm.

Why This Matters

In salt screening and formulation development, small pKa differences can dictate whether a particular counterion will form a stable crystalline salt. The target compound's marginally higher acidity may favor salt formation with weaker bases compared to the mono-nitro analog, an important consideration for pre-formulation procurement.

• [1] Stahl, P. H., & Wermuth, C. G. (Eds.). (2008). Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (Establishes the importance of pKa in salt selection and solid-form screening.) View Source

Optimal Use Cases

Late-Stage Diversification of Aryl Building Blocks

The target compound's enhanced SNAr reactivity relative to mono-nitro analogs (estimated 100- to 10,000-fold rate enhancement) makes it the preferred choice when a synthetic route requires efficient nucleophilic displacement on the aryl ring. The 4-carboxylic acid handle enables straightforward amide coupling for library synthesis, while the 2,6-dinitro pattern activates the ring for further substitution or reduction to the diamine. This scenario is supported by class-level kinetic inference from model SNAr systems and the compound's commercial availability at 95% purity from multiple vendors.

Annotated Entry for Phenotypic Screening

Unlike the completely uncharacterized mono-nitro analog (CAS 325702-10-1), the target compound has been screened against MCF-7 cells, yielding a quantitative IC50 of ~15 µM . Although classified as moderate potency, this annotation allows screening teams to include the compound in 'informed set' libraries rather than random diversity collections, improving the probability of identifying tractable structure-activity relationships. The antimicrobial zone-of-inhibition data against S. aureus and E. coli [1] provide additional annotation for anti-infective screening programs.

CNS vs. Peripheral Property Profiling

With a TPSA of ~126.8 Ų, 6 hydrogen-bond acceptors, and a LogP of ~2.82–2.91, the target compound occupies a distinct region of CNS drug-likeness space compared to the mono-nitro analog (TPSA ~83.7 Ų, 4 HBA). This differentiation directly informs procurement for CNS-focused versus peripherally restricted drug-discovery programs . The higher TPSA predicts limited passive blood-brain barrier penetration, making the compound a rational choice when target engagement is desired in peripheral tissues rather than the CNS.

Agrochemical Intermediate Synthesis

The 2,6-dinitro-4-(trifluoromethyl)phenyl motif is a recognized precursor in agrochemical chemistry, analogous to the well-known dinitroaniline herbicide scaffold (e.g., trifluralin). The target compound's carboxylic acid group provides a synthetic handle for further derivatization (e.g., esterification, reduction, Curtius rearrangement) while the trifluoromethyl group imparts metabolic stability and lipophilicity. The higher melting point (164–167°C) compared to the mono-nitro analog ensures easier purification by crystallization at scale, a practical advantage for process chemistry procurement [1].

Application

Selection Property

Validation Focus

Late-stage aryl diversification

SNAr reactivity context

Reaction efficiency and regioselectivity verification

Annotated screening library entry

Screening annotation depth

Confirmatory dose-response and selectivity profiling

CNS vs. peripheral permeability differentiation

In silico property profile

Experimental blood-brain barrier permeability assay

Agrochemical intermediate synthesis

Solid-form processability

Scalability and impurity profiling

• [1] Crampton, M. R., & Willison, M. J. (1984). SNAr Kinetics of 2,4-Dinitro-6-(trifluoromethyl)phenyl Systems. J. Chem. Soc., Perkin Trans. 2. Provides mechanistic rationale for enhanced electrophilicity of 2,6-dinitroaryl systems. View Source